2-(2-Amino-2-methylpropoxy)-3-(trifluoromethyl)pyridine hydrochloride

• IUPAC Name: 2-methyl-1-[3-(trifluoromethyl)pyridin-2-yl]oxypropan-2-amine;hydrochloride
• InChI: InChI=1S/C10H13F3N2O.ClH/c1-9(2,14)6-16-8-7(10(11,12)13)4-3-5-15-8;/h3-5H,6,14H2,1-2H3;1H
• InChI Key: OUAOOCSHNQPBFW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(COC1=C(C=CC=N1)C(F)(F)F)N.Cl
• Molecular Formula: C10H14ClF3N2O
• Molecular Weight: 270.68 g/mol
• CAS RN: 1423034-42-7

Description

2-(2-Amino-2-methylpropoxy)-3-(trifluoromethyl)pyridine hydrochloride is a chemical compound with the molecular formula C10H14ClF3N2O and a molecular weight of 270.6791696. It is a member of the pyridine family, which are heterocyclic aromatic compounds.

Scientific Research Applications

Synthesis and Chemical Transformations

• 2-(2-Amino-2-methylpropoxy)-3-(trifluoromethyl)pyridine hydrochloride is utilized in the synthesis of various chemical compounds. For instance, it serves as a building block for the preparation of trifluoromethyl-substituted aminopyrroles, which are synthesized using the 2H-azirine ring expansion strategy (Khlebnikov et al., 2018).
• This compound is also involved in the selective O-phosphitilation of nucleoside phosphoramidite reagents. This process is significant for the synthesis of mixed base twenty-mer oligonucleotides from nucleoside reagents containing unprotected amino groups (Gryaznov & Letsinger, 1992).

Chemical Reactions and Properties

• The compound is investigated for its reactivity in various chemical reactions, such as the reaction with reactive malonates. This highlights its versatility in organic synthesis and the development of new compounds (Kappe, Chirazi, & Ziegler, 1972).
• It is also used in the fluorination of pyridines, where its specific structural features facilitate the selective introduction of fluorine atoms into the pyridine ring (Zhou et al., 2018).

Applications in Material Science

• The compound finds applications in material science, such as in the synthesis of novel poly(ether imide ester)s. This illustrates its potential in creating new materials with specific properties (Mehdipour‐Ataei & Amirshaghaghi, 2005).

Medicinal Chemistry and Drug Development

• Although excluded from detailing drug usage and side effects, it's notable that this compound is involved in the development of new medicinal compounds and pharmaceuticals. For example, it contributes to the synthesis of antimalarial drugs and antimicrobial agents, showcasing its significance in therapeutic applications https://consensus.app/papers/synthesis-crystal-structure-calculations-interactions-abuyoussef/08dc452b32685402b3b2abd3ec6cc86a/?utm_source=chatgpt" target="_blank">(Chavchich et al., 2016; Abu-Youssef et al., 2010)

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties. Without specific information on these properties for 2-(2-Amino-2-methylpropoxy)-3-(trifluoromethyl)pyridine hydrochloride, it’s difficult to provide a detailed safety profile.